Cas no 338409-78-2 (4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile)

4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile structure
338409-78-2 structure
Product Name:4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile
CAS No:338409-78-2
MF:C11H8N2O2S
MW:232.258420944214
MDL:MFCD00173227
CID:2192565
Update Time:2023-08-07

4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 4-(3,5-dioxo-4-thiomorpholinyl)-
    • 4-(3,5-dioxothiomorpholin-4-yl)benzonitrile
    • 4-(3,5-dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile
    • Oprea1_808837
    • 4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile
    • MDL: MFCD00173227
    • Inchi: 1S/C11H8N2O2S/c12-5-8-1-3-9(4-2-8)13-10(14)6-16-7-11(13)15/h1-4H,6-7H2
    • InChI Key: QDGLXYFFLSYQOW-UHFFFAOYSA-N
    • SMILES: S1CC(N(C(C1)=O)C1C=CC(C#N)=CC=1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Topological Polar Surface Area: 86.5

4-(3,5-Dioxothiomorpholin-4-yl)benzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB297020-500 mg
4-(3,5-Dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile; .
338409-78-2
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abcr
AB297020-1 g
4-(3,5-Dioxo-1,4-thiazinan-4-yl)benzenecarbonitrile; .
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abcr
AB297020-500mg
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abcr
AB297020-1g
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